Cas no 1124-33-0 (4-Nitropyridine N-oxide)

4-Nitropyridine N-oxide is a heterocyclic compound featuring a nitro group at the 4-position of the pyridine N-oxide ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient nature facilitates nucleophilic substitution reactions, while the N-oxide moiety enhances solubility and stability. The compound is often employed in cross-coupling reactions and as a precursor for further functionalization. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic workflows. Proper handling is advised due to its potential sensitivity to heat and shock.

4-Nitropyridine N-oxide structure

Product Name:4-Nitropyridine N-oxide

CAS No:1124-33-0

MF:C₅H₄N₂O₃

MW:140.09686088562

MDL:MFCD00006206

CID:40845

PubChem ID:24861424

Update Time:2025-06-07

4-Nitropyridine N-oxide Chemical and Physical Properties

Names and Identifiers

- 4-Nitropyridine N-oxide
- AKOS 93467
- 4-NITROPYRIDINE 1-OXIDE
- 4-NITRO-N-OXOPYRIDINE
- 4-nitro-pyridin1-oxide
- 4-Nitropyridine oxide
- ai3-25256
- Avitrol 100
- 4-Nitropyridine N-Ox
- 4-Nitropyridine-N-oxide
- 4-NitropyridineN-oxide100GR
- 4-NitropyridineN-oxide25GR
- 4-NitropyridineN-oxide5GR
- 4-nitraminopyridine N-oxide
- 4-nitropyridine-1-oxide
- wellno604aa
- 2-Butenoic acid, 2-cyano-3-(2-methylphenyl)-, ethyl ester
- FT-0619296
- NCGC00248141-01
- Z56755636
- 4-Nitropyridine-d4N-Oxide
- ULB29Z652D
- Tox21_300690
- AKOS000281983
- DTXCID7021524
- STR00842
- 4-nitro-pyridine-N-oxide
- NSC5079
- p-Nitropyridine N-oxide
- 4-nitropyridin-1-ium-1-olate
- Q-101515
- 4-nitro-1-oxidopyridin-1-ium
- CAS-1124-33-0
- RXKNNAKAVAHBNK-UHFFFAOYSA-N
- DTXSID9041524
- NCGC00254598-01
- 4-nitro-1-oxido-pyridin-1-ium
- WLN: T6NJ AO DNW
- EN300-16691
- NSC-5079
- 4-(Hydroxy(oxido)amino)-1lambda~5~-pyridin-1-ol
- Q230018
- BCP16314
- AB00617
- PYRIDINE, 4-NITRO-, 1-OXIDE [HSDB]
- 1124-33-0
- Pyridine-1-oxide, 4-nitro-
- PYRIDINE, 4-NITRO-, 1-OXIDE
- NS00023641
- MFCD00006206
- AB-323/25048155
- SCHEMBL768956
- N0410
- F1905-6987
- 4-nitro-pyridine N-oxide
- AC-5155
- CHEMBL3187617
- CS-0128813
- NSC130895
- NSC-130895
- 4-nitropyridin-1-oxide
- 4-Nitropyridine 1-Oxide; 4-Nitropyridine Oxide; NSC 130895; NSC 5079; p-Nitropyridine N-Oxide;
- STK801375
- DB-000244
- pyridine 1-oxide, 4-nitro-
- BBL009979
- pyridine, 1-oxide, 4-nitro-
- CCRIS 1207
- 4Nitropyridine 1oxide
- 4NitropyridineNoxide
- EINECS 214-395-4
- AC-907/25014048
- Caswell No 604AA
- 4Nitropyridine oxide
- EPA Pesticide Chemical Code 597300
- pNitropyridine Noxide
- 4Nitropyridine1oxide
- 4Nitropyridine Noxide
- Caswell No. 604AA
- NSC 5079
- Pesticide Code: 597300
- HSDB 6415
- 214-395-4
- MDL： MFCD00006206
- Inchi： 1S/C5H4N2O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4H
- InChI Key： RXKNNAKAVAHBNK-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC(=CC=1)[N+](=O)[O-]
- BRN： 124331

Computed Properties

Exact Mass: 140.02200
Monoisotopic Mass: 140.022192
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 71.3

Experimental Properties

Color/Form: Yellow flake crystals.
Density: 1.5657 (rough estimate)
Melting Point: 159-162 °C (lit.)
Boiling Point: 256.56°C (rough estimate)
Flash Point: 194 °C
Refractive Index: 1.4800 (estimate)
Water Partition Coefficient: Insoluble
PSA: 71.28000
LogP: 1.54650
FEMA: 3237
Solubility: Insoluble in water

4-Nitropyridine N-oxide Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： S26-S45-S37/39-S28A
RTECS：UT6380000
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Safety Term：6.1
Packing Group：III
Risk Phrases：R25; R36/37/38; R40

4-Nitropyridine N-oxide Customs Data

HS CODE：29333999
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitropyridine N-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N119979-25g	4-Nitropyridine N-oxide	1124-33-0	98%	25g	¥160.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N119979-5g	4-Nitropyridine N-oxide	1124-33-0	98%	5g	¥60.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N119979-100g	4-Nitropyridine N-oxide	1124-33-0	98%	100g	¥550.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N119979-500g	4-Nitropyridine N-oxide	1124-33-0	98%	500g	¥2500.90	2023-09-01
Alichem	A029169141-1kg	4-Nitropyridine-N-oxide	1124-33-0	95%	1kg	$479.00	2023-09-04
TRC	N519920-1g	4-Nitropyridine N-Oxide	1124-33-0		1g	$ 52.00	2023-09-06
TRC	N519920-10g	4-Nitropyridine N-Oxide	1124-33-0		10g	$ 58.00	2023-09-06
TRC	N519920-25g	4-Nitropyridine N-Oxide	1124-33-0		25g	$ 69.00	2023-09-06
TRC	N519920-50g	4-Nitropyridine N-Oxide	1124-33-0		50g	$92.00	2023-05-17
TRC	N519920-100g	4-Nitropyridine N-Oxide	1124-33-0		100g	$155.00	2023-05-17

4-Nitropyridine N-oxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1124-33-0)4-硝基吡啶-N-氧化物

Order Number:LE27066897

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

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